Cas no 58248-52-5 (3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea)

• Product Name: 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea
• CAS No: 58248-52-5
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6098421
• PubChem ID: 3424858
• Update Time: 2025-06-14

3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea
• 1-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-(3-methoxyphenyl)urea
• Urea, N-(3-methoxyphenyl)-N'-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
• F0174-0274
• Oprea1_204198
• AB00666970-01
• AKOS024574779
• 1-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-3-(3-methoxyphenyl)urea
• 58248-52-5

• Inchi： 1S/C17H19N3O3S/c1-17(2)8-12-14(13(21)9-17)24-16(19-12)20-15(22)18-10-5-4-6-11(7-10)23-3/h4-7H,8-9H2,1-3H3,(H2,18,19,20,22)
• InChI Key： BVFVLNQFVFIFRI-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NC1=NC2CC(C)(C)CC(=O)C=2S1)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Melting Point: 232-234 °C
• pka: 6.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea

Comprehensive Analysis of 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea (CAS No. 58248-52-5)

The compound 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea, identified by its CAS No. 58248-52-5, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzothiazole core with a urea linkage and a 3-methoxyphenyl moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, researchers have focused on the potential therapeutic applications of benzothiazole-derived compounds, given their diverse biological activities. The presence of the urea group in this molecule further enhances its ability to interact with biological targets, such as enzymes and receptors. The 3-methoxyphenyl substituent adds another layer of functionality, potentially influencing the compound's pharmacokinetic properties. These features make CAS No. 58248-52-5 a subject of ongoing studies in medicinal chemistry.

One of the key areas of interest for this compound is its potential role in addressing neurodegenerative diseases, a topic that has gained traction in both scientific and public domains. With the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a growing demand for novel therapeutic agents. The benzothiazole scaffold, known for its neuroprotective properties, positions this compound as a viable candidate for further investigation. Researchers are particularly intrigued by its ability to modulate oxidative stress and inflammation, two critical factors in neurodegeneration.

Another hot topic in the scientific community is the exploration of small-molecule inhibitors for targeted therapies. The unique structure of 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea suggests it could act as an inhibitor for specific enzymes or pathways. For instance, its urea moiety may facilitate hydrogen bonding with active sites, making it a potential candidate for kinase inhibition. This aligns with the current trend in precision medicine, where tailored treatments are developed for individual patients based on molecular profiling.

The compound's synthetic accessibility is another factor contributing to its appeal. Chemists have developed efficient routes to synthesize this molecule, enabling further exploration of its properties. The 5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole core can be constructed using well-established methods, while the urea linkage is introduced through straightforward coupling reactions. This synthetic versatility ensures that researchers can readily access derivatives for structure-activity relationship (SAR) studies, a critical step in drug development.

In addition to its potential therapeutic applications, CAS No. 58248-52-5 has also been studied for its material science applications. The benzothiazole moiety is known to exhibit interesting photophysical properties, making it a candidate for organic electronics, such as OLEDs and sensors. The incorporation of the 3-methoxyphenyl group could further tune these properties, opening doors to innovative materials with tailored functionalities.

From an environmental perspective, the compound's stability and biodegradability are also under scrutiny. As the scientific community places greater emphasis on green chemistry, understanding the environmental impact of synthetic compounds is paramount. Preliminary studies suggest that 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea exhibits moderate stability under ambient conditions, but further research is needed to assess its long-term ecological effects.

In conclusion, 3-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-(3-methoxyphenyl)urea (CAS No. 58248-52-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its diverse applications, make it a valuable subject for ongoing research. Whether in the realm of drug discovery, material science, or environmental studies, this molecule continues to captivate the interest of scientists and industry professionals alike.